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Compound of Interest

Compound Name: 3-amino-N-benzylbenzamide

Cat. No.: B1275771 Get Quote

This technical guide provides a comprehensive overview of 3-amino-N-benzylbenzamide, a

chemical compound of interest to researchers and professionals in the fields of medicinal

chemistry, drug discovery, and materials science. This document details its chemical identity,

physicochemical properties, a representative synthetic protocol, and potential areas of

application based on the biological activities of related structures.

Chemical Identity and Nomenclature
The unequivocally recognized IUPAC name for the compound is 3-amino-N-
benzylbenzamide. An alternative, equally valid IUPAC name is 3-amino-N-

(phenylmethyl)benzamide.[1][2] This nomenclature precisely describes the molecular structure,

which consists of a benzamide core with an amino group at the third position of the benzene

ring and a benzyl group attached to the amide nitrogen.

Several synonyms are used in commercial and scientific literature to refer to this compound.

These include:

3-AMINO-N-BENZYL-BENZAMID[1]

3-AMINO-N-BENCIL-BENZAMIDA[1]

AKOS B022803[1][2]

ART-CHEM-BB B022803[2]
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Physicochemical Properties
A compilation of the key physicochemical properties of 3-amino-N-benzylbenzamide is

presented in the table below. These data are crucial for its handling, formulation, and

application in experimental settings.

Property Value Source(s)

CAS Number 54977-91-2 [1][3]

Molecular Formula C₁₄H₁₄N₂O [1][3][4]

Molecular Weight 226.27 g/mol [3]

Exact Mass 226.111 g/mol [2]

Boiling Point 459.7 °C at 760 mmHg [5]

Density 1.173 g/cm³ [5]

Flash Point 231.8 °C [5]

LogP 2.1988 - 3.17090 [1][3]

Topological Polar Surface Area

(TPSA)
55.12 Å² [3]

Number of Hydrogen Bond

Acceptors
2 [3]

Number of Hydrogen Bond

Donors
2 [3]

Number of Rotatable Bonds 3 [3]

Refractive Index 1.63 [5]

Storage Temperature
2-8 °C, sealed in dry

conditions
[3]

Experimental Protocol: Synthesis of 3-amino-N-
benzylbenzamide
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The following is a representative two-step experimental protocol for the synthesis of 3-amino-
N-benzylbenzamide, adapted from procedures for structurally similar compounds.[6]

Step 1: Synthesis of N-benzyl-3-nitrobenzamide

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere (e.g., nitrogen or argon), dissolve 3-nitrobenzoic acid in a suitable anhydrous

solvent such as chloroform or dichloromethane.

Acid Activation: Cool the solution to 0 °C in an ice bath. Add a coupling agent (e.g., 1.1

equivalents of isobutyl chloroformate) and a non-nucleophilic base (e.g., 1.0 equivalent of

triethylamine) dropwise. Stir the mixture at 0 °C for 1 hour to form the mixed anhydride.

Amide Formation: To the activated acid, add 1.0 equivalent of benzylamine dropwise. Allow

the reaction mixture to warm to room temperature and stir for 12 hours.

Work-up and Purification: Upon completion, wash the reaction mixture sequentially with a

dilute acid solution (e.g., 2 M HCl), a dilute base solution (e.g., 1 M NaOH), and brine. Dry

the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced

pressure to yield crude N-benzyl-3-nitrobenzamide. The product can be further purified by

recrystallization or column chromatography.

Step 2: Reduction of the Nitro Group to Synthesize 3-amino-N-benzylbenzamide

Reaction Setup: Dissolve the N-benzyl-3-nitrobenzamide from Step 1 in a suitable solvent

such as ethanol or ethyl acetate.

Catalytic Hydrogenation: Add a catalytic amount of palladium on carbon (Pd/C).

Hydrogenation: Stir the suspension vigorously under a hydrogen atmosphere (e.g., using a

balloon or a Parr hydrogenator) at room temperature until the reaction is complete

(monitored by TLC or LC-MS).

Work-up and Purification: Filter the reaction mixture through a pad of celite to remove the

catalyst. Wash the celite pad with the reaction solvent. Concentrate the filtrate under reduced

pressure to yield the crude 3-amino-N-benzylbenzamide. The final product can be purified

by recrystallization or column chromatography to achieve high purity.
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Potential Biological Activities and Applications
While specific signaling pathways for 3-amino-N-benzylbenzamide are not extensively

documented, the broader class of N-benzylbenzamide derivatives has shown significant

biological activities, suggesting potential applications in drug discovery and agrochemicals.

Antitumor Activity: A series of novel N-benzylbenzamide derivatives have been identified as

potent tubulin polymerization inhibitors, exhibiting significant antiproliferative activities

against various cancer cell lines.[7] These compounds bind to the colchicine binding site on

tubulin, leading to cell cycle arrest and apoptosis, and also display anti-vascular effects.[7]

Metabolic Disease Modulation: Certain N-benzylbenzamide derivatives have been designed

as dual modulators of soluble epoxide hydrolase (sEH) and peroxisome proliferator-activated

receptor γ (PPARγ).[8] Simultaneous modulation of these targets presents a promising

therapeutic strategy for managing conditions like diabetes and hypertension.[8]

Antibacterial Activity: Derivatives of 3-methoxybenzamide, a related scaffold, have been

synthesized and shown to possess antibacterial activity against Gram-positive bacteria,

including Staphylococcus aureus and Mycobacterium smegmatis, by inhibiting the FtsZ

protein.[9]

Herbicidal Activity: N-benzylbenzamide compounds have been patented for their use as

herbicides, acting as pigment synthesis inhibitors to control weeds.

These findings suggest that 3-amino-N-benzylbenzamide could serve as a valuable scaffold

or intermediate for the development of novel therapeutic agents and agrochemicals. Further

research is warranted to elucidate its specific biological targets and mechanisms of action.

Synthesis Workflow Diagram
The following diagram illustrates the logical workflow for the two-step synthesis of 3-amino-N-
benzylbenzamide.
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Step 1: Amide Formation

Step 2: Nitro Group Reduction

3-Nitrobenzoic Acid
Coupling Reaction

(e.g., Isobutyl Chloroformate, TEA)

Benzylamine

N-benzyl-3-nitrobenzamide Reduction
(e.g., H₂, Pd/C) 3-amino-N-benzylbenzamide

Click to download full resolution via product page

Caption: Synthetic route to 3-amino-N-benzylbenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 3-amino-N-
benzylbenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275771#3-amino-n-benzylbenzamide-iupac-name-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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